![molecular formula C13H19NOS B3834439 2-tert-butyl-6,7,8,9-tetrahydrothieno[3,2-b]azocin-5(4H)-one](/img/structure/B3834439.png)
2-tert-butyl-6,7,8,9-tetrahydrothieno[3,2-b]azocin-5(4H)-one
Overview
Description
2-tert-butyl-6,7,8,9-tetrahydrothieno[3,2-b]azocin-5(4H)-one is a heterocyclic compound that has gained significant attention in recent years due to its diverse range of biological activities. This compound has been synthesized using various methods, and its mechanism of action has been extensively studied.
Mechanism of Action
The mechanism of action of 2-tert-butyl-6,7,8,9-tetrahydrothieno[3,2-b]azocin-5(4H)-one is not fully understood. However, it has been suggested that this compound exerts its biological activities through the modulation of various signaling pathways, including the MAPK/ERK, PI3K/Akt, and NF-κB pathways. It has also been proposed that this compound may act as a DNA intercalator, leading to the inhibition of DNA replication and transcription.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are diverse. It has been shown to induce apoptosis in cancer cells, inhibit viral replication, and inhibit bacterial growth. It has also been found to reduce inflammation, alleviate pain, and suppress seizures. In addition, this compound has been investigated for its potential use as a fluorescent probe for imaging applications.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-tert-butyl-6,7,8,9-tetrahydrothieno[3,2-b]azocin-5(4H)-one in lab experiments is its diverse range of biological activities. This compound can be used to study various signaling pathways and biological processes. However, one of the limitations of using this compound is its low solubility in aqueous solutions, which can make it difficult to work with in some experiments.
Future Directions
For the study of this compound include the development of analogs with improved solubility and potency, the investigation of its mechanism of action in more detail, and the exploration of its therapeutic potential for various diseases.
Scientific Research Applications
2-tert-butyl-6,7,8,9-tetrahydrothieno[3,2-b]azocin-5(4H)-one has been studied extensively for its biological activities. It has been found to exhibit potent anticancer, antiviral, and antibacterial activities. It has also been shown to possess anti-inflammatory, analgesic, and anticonvulsant properties. In addition, this compound has been investigated for its potential use as a fluorescent probe for imaging applications.
properties
IUPAC Name |
2-tert-butyl-6,7,8,9-tetrahydro-4H-thieno[3,2-b]azocin-5-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NOS/c1-13(2,3)11-8-9-10(16-11)6-4-5-7-12(15)14-9/h8H,4-7H2,1-3H3,(H,14,15) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YZWRNLCDHCBXRM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC2=C(S1)CCCCC(=O)N2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NOS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.36 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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